Cas no 1501132-92-8 (methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1501132-92-8
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD21790510
• CID: 4602602
• PubChem ID: 79078921
• Update Time: 2023-04-02

methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate

• MDL： MFCD21790510
• Inchi： 1S/C8H10ClNO2S/c1-4(2)7-10-6(9)5(13-7)8(11)12-3/h4H,1-3H3
• InChI Key： TXRCYOWKQPQXFD-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(Cl)N=C1C(C)C

Computed Properties

• Exact Mass: 219.012
• Monoisotopic Mass: 219.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 279.8±20.0 °C at 760 mmHg
• Flash Point: 123.0±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives